Cas no 1805378-80-6 (3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805378-80-6
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4808207
• Update Time: 2025-05-22

3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-6-2-13-7(8(10)11)4(1-12)5(6)3-14/h2,8,14H,1,3,12H2
• InChI Key： NBNOTHQSHAVXKA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(CN)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1

Additional information on 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol

3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol: A Comprehensive Overview

The compound with CAS No. 1805378-80-6, known as 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique pyridine ring structure, which serves as a versatile scaffold for various functional groups. The presence of an aminomethyl group at the 3-position, a chlorine atom at the 5-position, and a difluoromethyl group at the 2-position, along with a hydroxymethyl group at the 4-position, makes this molecule highly reactive and amenable to further chemical modifications.

Recent studies have highlighted the potential of 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol as a key intermediate in the synthesis of bioactive compounds. Its structure allows for easy substitution and addition reactions, making it a valuable building block in drug discovery programs. For instance, researchers have explored its role in the development of novel antimicrobial agents and anticancer drugs, where its ability to modulate cellular pathways has shown promising results.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with an appropriate reagent to introduce the desired functional groups. The incorporation of fluorinated groups, such as the difluoromethyl group, is particularly challenging due to their reactivity and tendency to undergo side reactions. However, advancements in catalytic techniques and protecting group strategies have significantly improved the yield and purity of this compound.

In terms of applications, 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol has been extensively studied for its potential in agrochemicals. Its ability to inhibit key enzymes involved in plant metabolism has led to its consideration as a candidate for herbicides and fungicides. Recent field trials have demonstrated its efficacy in controlling invasive plant species without causing significant harm to surrounding ecosystems, which aligns with the growing demand for sustainable agricultural practices.

From a structural perspective, the molecule's pyridine ring provides a rigid framework that enhances its stability and bioavailability. The presence of electron-withdrawing groups, such as chlorine and difluoromethyl, increases the molecule's lipophilicity, which is crucial for its absorption across biological membranes. Additionally, the hydroxymethyl group at the 4-position introduces hydrophilic properties, enabling better solubility in aqueous environments—a critical factor for its pharmacokinetic profile.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol. Quantum mechanical calculations have revealed that its electronic structure facilitates strong hydrogen bonding and π-interactions with target proteins, which are essential for its biological activity. These insights have paved the way for rational drug design approaches, where slight modifications to the molecule's structure can significantly enhance its therapeutic potential.

In conclusion, 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-4-methanol represents a cutting-edge compound with diverse applications in pharmaceuticals and agrochemicals. Its unique chemical properties and versatile structure make it an invaluable tool for researchers aiming to develop innovative solutions in these fields. As ongoing studies continue to uncover new facets of its functionality, this compound is poised to play an even more prominent role in advancing modern science.